(Z)-2-(2,3-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl 4-nitrobenzoate

• IUPAC Name: [(2Z)-2-[(2,3-dimethoxyphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] 4-nitrobenzoate
• InChI: InChI=1S/C24H17NO8/c1-30-19-5-3-4-15(23(19)31-2)12-21-22(26)18-11-10-17(13-20(18)33-21)32-24(27)14-6-8-16(9-7-14)25(28)29/h3-13H,1-2H3/b21-12-
• InChI Key: WYNUHYUWRGLGPP-MTJSOVHGSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C=C2C(=O)C3=C(O2)C=C(C=C3)OC(=O)C4=CC=C(C=C4)[N+](=O)[O-]
• Isomeric SMILES: COC1=CC=CC(=C1OC)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OC(=O)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C24H17NO8
• Molecular Weight: 447.4 g/mol

Description

(Z)-2-(2,3-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl 4-nitrobenzoate is a useful research compound. Its molecular formula is C24H17NO8 and its molecular weight is 447.399. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

• Anti-inflammatory and Analgesic Activities

  A study on derivatives starting from naturally occurring visnagin showed significant anti-inflammatory, analgesic, and anticonvulsant activities. These compounds were synthesized through various reactions, demonstrating potential applications in developing treatments for related conditions (El-Sawy et al., 2014).

• Antitubercular and Antimicrobial Agents

  Another research focused on 4-thiazolidinone derivatives, highlighting their antimicrobial and antitubercular efficacy. These findings suggest a pathway for developing new antimicrobial agents, emphasizing the structural versatility and potential of similar compounds (Samadhiya et al., 2014).

Chemical Transformations and Mechanistic Studies

• Conformational and Chemical Transformations

  Research on ortho-substituted aromatic nitroso oxides, including photolysis and reactions leading to various products, offers insights into the complex transformations these compounds can undergo. This work contributes to a deeper understanding of their chemical behavior, which could be relevant for designing novel organic reactions (Chainikova et al., 2017).

• Selective Adsorption of Dyes

  A microporous anionic metal-organic framework study demonstrates the material's capability for selective dye adsorption. This application is crucial for environmental remediation and purification processes, showing the potential utility of structurally related compounds in creating materials for selective adsorption (Guo et al., 2017).

• Anticancer Activity

  A study on (Z)‐2‐((5‐(4‐nitrobenzylidene)‐4‐oxo‐4,5‐dihydrothiazol-2-yl)amino)‐substituted acids revealed significant anticancer and antimicrobial activities. The promising results against specific cancer cell lines underscore the potential for developing new anticancer drugs based on the structural framework of these compounds (Pansare et al., 2017).